Cas no 38146-89-3 ((16beta)-20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)aconitane-3,8,13,14-tetrol)

(16beta)-20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)aconitane-3,8,13,14-tetrol structure
38146-89-3 structure
Product Name:(16beta)-20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)aconitane-3,8,13,14-tetrol
CAS No:38146-89-3
MF:C25H41NO8
MW:483.594948530197
CID:1487988
PubChem ID:78358520
Update Time:2025-04-21

(16beta)-20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)aconitane-3,8,13,14-tetrol Chemical and Physical Properties

Names and Identifiers

    • (16beta)-20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)aconitane-3,8,13,14-tetrol
    • 38146-89-3
    • Pseudoaconine
    • BRN 0057849
    • 4-21-00-02888 (Beilstein Handbook Reference)
    • Deoxyaconine
    • Aconitane-3,8,13,14-tetrol, 20-ethyl-4-(methoxymethyl)-1,6,16-trimethoxy-, (1-alpha,3-alpha,6-alpha,14-alpha,16-beta)-
    • Inchi: 1S/C25H41NO8/c1-6-26-10-22(11-31-2)13(27)7-14(32-3)25-12-8-23(29)15(33-4)9-24(30,16(12)21(23)28)17(20(25)26)18(34-5)19(22)25/h12-21,27-30H,6-11H2,1-5H3
    • InChI Key: WZGCQIYOKDLWMF-UHFFFAOYSA-N
    • SMILES: CCN1C2C34C5C6C(O)(CC(OC)C(C6O)(O)C5)C2C(OC)C3C(COC)(C(O)CC4OC)C1

Computed Properties

  • Exact Mass: 483.28321727g/mol
  • Monoisotopic Mass: 483.28321727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 846
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 9
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.247
  • Topological Polar Surface Area: 121Ų
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